Cas no 180624-11-7 (Methyl 4-amino-3-iodo-5-methylbenzoate)
180624-11-7 structure
Product Name:Methyl 4-amino-3-iodo-5-methylbenzoate
CAS No:180624-11-7
MF:C9H10INO2
MW:291.085674762726
MDL:MFCD10703532
CID:1029139
PubChem ID:10517650
Update Time:2025-04-20
Methyl 4-amino-3-iodo-5-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-amino-3-iodo-5-methylbenzoate
- AG-C-12831
- AK136736
- CTK6I9083
- KB-54291
- SBB053731
- Benzoic acid, 4-amino-3-iodo-5-methyl-, methyl ester
- Methyl4-Amino-3-iodo-5-methylbenzoate
- DTXSID80441194
- 180624-11-7
- SCHEMBL18301336
- Methyl 4-Amino-3-iodo-5-methylbenzoate
- SB82161
- FD10733
- DB-014875
- CS-0343370
- MFCD10703532
-
- MDL: MFCD10703532
- Inchi: 1S/C9H10INO2/c1-5-3-6(9(12)13-2)4-7(10)8(5)11/h3-4H,11H2,1-2H3
- InChI Key: ZXTGJAFWTQHNJD-UHFFFAOYSA-N
- SMILES: IC1=CC(C(=O)OC)=CC(C)=C1N
Computed Properties
- Exact Mass: 290.9752
- Monoisotopic Mass: 290.97563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
Methyl 4-amino-3-iodo-5-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M878418-10mg |
Methyl 4-Amino-3-iodo-5-methylbenzoate |
180624-11-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M878418-50mg |
Methyl 4-Amino-3-iodo-5-methylbenzoate |
180624-11-7 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | M878418-100mg |
Methyl 4-Amino-3-iodo-5-methylbenzoate |
180624-11-7 | 100mg |
$ 185.00 | 2022-06-03 | ||
| Alichem | A019092763-1g |
Methyl 4-amino-3-iodo-5-methylbenzoate |
180624-11-7 | 95% | 1g |
199.68 USD | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 083333-1g |
Methyl 4-amino-3-iodo-5-methylbenzoate |
180624-11-7 | 97% | 1g |
5249CNY | 2021-05-07 | |
| Chemenu | CM156645-5g |
Methyl 4-amino-3-iodo-5-methylbenzoate |
180624-11-7 | 95% | 5g |
$668 | 2022-12-31 | |
| eNovation Chemicals LLC | D584995-100g |
Methyl 4-amino-3-iodo-5-methylbenzoate |
180624-11-7 | 95% | 100g |
$1600 | 2024-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 083333-1g |
Methyl 4-amino-3-iodo-5-methylbenzoate |
180624-11-7 | 97% | 1g |
5249.0CNY | 2021-07-13 | |
| 1PlusChem | 1P0022N0-250mg |
Benzoic acid, 4-amino-3-iodo-5-methyl-, methyl ester |
180624-11-7 | 95% | 250mg |
$72.00 | 2025-02-19 | |
| 1PlusChem | 1P0022N0-1g |
Benzoic acid, 4-amino-3-iodo-5-methyl-, methyl ester |
180624-11-7 | 95% | 1g |
$188.00 | 2025-02-19 |
Methyl 4-amino-3-iodo-5-methylbenzoate Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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